Cas no 2138005-72-6 (7-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138005-72-6
• MF: C₁₁H₁₇NS₂
• MW: 227.389380216599
• CID: 6298828
• PubChem ID: 165478432
• Update Time: 2025-05-18

7-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-thieno2,3-cpyridine
• 2138005-72-6
• EN300-1075619
• 7-[2-(ethylsulfanyl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine

• Inchi： 1S/C11H17NS2/c1-2-13-7-5-10-11-9(3-6-12-10)4-8-14-11/h4,8,10,12H,2-3,5-7H2,1H3
• InChI Key： YUBAPOAYQQPLNV-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(CCSCC)C1=2

Computed Properties

• Exact Mass: 227.08024189g/mol
• Monoisotopic Mass: 227.08024189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.6Ų

Additional information on 7-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-thieno2,3-cpyridine

7-2-(Ethylsulfanyl)ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine: A Comprehensive Overview

The compound 7-2-(Ethylsulfanyl)ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine, with the CAS number 2138005-72-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thienopyridines, which are fused heterocyclic structures combining a thiophene ring with a pyridine ring. The presence of the ethylsulfanyl group at the 7-position introduces unique electronic and structural properties that make this compound particularly interesting for various applications.

Recent studies have highlighted the potential of thienopyridine derivatives in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The incorporation of the ethylsulfanyl group in this compound enhances its electron-donating capabilities, which is crucial for improving the performance of these materials. Researchers have demonstrated that this compound exhibits excellent charge transport properties, making it a promising candidate for use in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs).

In addition to its electronic properties, 7-2-(Ethylsulfanyl)ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine has also been explored for its potential in drug discovery. The thienopyridine scaffold is known for its ability to interact with various biological targets, including kinases and ion channels. Recent computational studies have revealed that this compound may exhibit selective binding to certain protein domains, suggesting its potential as a lead compound in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thienopyridine core. The introduction of the ethylsulfanyl group is achieved through nucleophilic substitution reactions or coupling reactions under specific conditions. Researchers have optimized these synthetic routes to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

From an environmental standpoint, thienopyridine derivatives like this compound are being investigated for their biodegradability and eco-friendliness. Initial studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use in various applications.

In conclusion, 7-2-(Ethylsulfanyl)ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine represents a cutting-edge material with diverse potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methodologies and material characterization continue to evolve, this compound is poised to play a significant role in shaping future technologies.